BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Logistics for Handling
Undecane-1,11-diol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Undecane-1,11-diol

Cat. No.: B1200210

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of chemical compounds is paramount. This guide provides immediate and essential
safety protocols, operational procedures, and disposal plans for Undecane-1,11-diol.

Chemical Identifier:

Compound Name CAS Number Molecular Formula  Molecular Weight

Undecane-1,11-diol 765-04-8 C11H2402 188.31 g/mol

Summary of Hazards:

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, Undecane-1,11-diol is reported as not meeting the criteria for hazardous
classification.[1] However, direct contact may cause mild skin and eye irritation.[2] It is also
noted to be air-sensitive, suggesting that oxidation can occur with prolonged exposure to the
atmosphere.[2]

Personal Protective Equipment (PPE)

While Undecane-1,11-diol is not classified as hazardous, adherence to standard laboratory
safety protocols is essential to minimize exposure and ensure a safe working environment. The
following PPE is recommended:
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Equipment Specification Purpose
Hand Protection Nitrile or latex gloves To prevent direct skin contact.
Safety glasses with side To protect eyes from potential

Eye Protection )
shields or safety goggles dust or splashes.

To protect skin and personal

Skin and Body Protection Laboratory coat )
clothing.
Generally not required for
small quantities in well-
) ) ventilated areas. If handling To prevent inhalation of
Respiratory Protection . ) ] ) )
large quantities or if dust is airborne particles.

generated, a NIOSH-approved

respirator may be appropriate.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling Undecane-1,11-diol, from preparation to disposal, is critical
for safety and experimental integrity.
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Preparation

Don appropriate PPE

Ensure well-ventilated work area

Review Safety Data Sheet

Proceed to handling

Hangling
\4

Weigh desired amount under inert atmosphere if possible

Carefully transfer to reaction vessel

Avoid generating dust

After use For waste

Storage Disposal

Store in a tightly sealed container [« Collect waste in a designated, labeled container

A\

Keep in a cool, dark, and dry place under an inert atmosphere, Dispose of in accordance with local, state, and federal regulations

Click to download full resolution via product page

Caption: Standard Operating Procedure for Handling Undecane-1,11-diol.
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Experimental Protocols:

Storage: Undecane-1,11-diol should be stored in a cool, dark place to prevent degradation.[2]
It is recommended to store it under an inert gas atmosphere due to its air sensitivity.[2]

Handling:

o Preparation: Before handling, ensure you are wearing the appropriate PPE as outlined in the
table above. Work in a well-ventilated area, such as a chemical fume hood, especially if
there is a potential for dust generation.

e Weighing and Transfer: When weighing and transferring the solid, do so carefully to avoid
creating dust. For sensitive applications, handling under an inert atmosphere (e.g., in a
glovebox) is recommended to prevent oxidation.

o Spill Response: In the event of a spill, sweep up the solid material, taking care not to
generate dust. Place the spilled material into a suitable container for disposal. Clean the spill
area with soap and water.

Disposal Plan

Dispose of unused Undecane-1,11-diol and any contaminated materials in accordance with
institutional and local environmental regulations. Although not classified as hazardous, it should
not be disposed of down the drain or in regular trash. Collect waste in a clearly labeled, sealed
container for chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistics for Handling Undecane-
1,11-diol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1200210#personal-protective-equipment-for-
handling-undecane-1-11-diol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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